Cas no 2580206-75-1 (3-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2580206-75-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5661755
• PubChem ID: 154725958
• Update Time: 2025-11-01

3-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726300
• 3-(((Benzyloxy)carbonyl)amino)bicyclo[3.1.0]hexane-6-carboxylic acid
• 2580206-75-1
• 3-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid
• 3-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-6-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-14(18)13-11-6-10(7-12(11)13)16-15(19)20-8-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,16,19)(H,17,18)
• InChI Key： ARCSSLYPPXPMRK-UHFFFAOYSA-N
• SMILES： OC(C1C2CC(CC21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-6-carboxylic acid

3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic Acid (CAS No. 2580206-75-1): An Overview of Its Structure, Synthesis, and Potential Applications

3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2580206-75-1) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bicyclic framework and the presence of a benzyloxycarbonyl (Cbz) protecting group, holds potential for various applications, including as a building block in the synthesis of bioactive molecules and as a candidate for drug development.

The molecular structure of 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid is noteworthy for its intricate arrangement of functional groups. The bicyclo[3.1.0]hexane core provides a rigid and constrained environment, which can influence the conformational properties and reactivity of the molecule. The presence of the benzyloxycarbonyl group at the amino position serves as a versatile protecting group, allowing for selective deprotection and further functionalization in synthetic sequences.

In recent years, there has been a growing interest in the synthesis and application of compounds with bicyclic frameworks due to their potential to mimic bioactive natural products and to serve as scaffolds for drug discovery. The unique structural features of 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid make it an attractive candidate for such studies. Research has shown that compounds with similar bicyclic structures have exhibited promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The synthesis of 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid typically involves a multi-step process that includes the formation of the bicyclic core and the introduction of the benzyloxycarbonyl protecting group. One common approach is to start with a suitable cyclopropane derivative, which can be transformed into the desired bicyclic structure through ring-opening reactions followed by cyclization steps. The amino group can then be introduced and protected using standard techniques in organic synthesis.

The potential applications of 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid are diverse and promising. In medicinal chemistry, this compound can serve as a key intermediate in the synthesis of more complex bioactive molecules. For example, it can be used to construct peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation.

Beyond its use as a synthetic intermediate, 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid itself may possess biological activity that warrants further investigation. Preliminary studies have suggested that compounds with similar structures exhibit potent inhibitory effects on specific enzymes involved in disease pathways, making them potential leads for drug development.

In addition to its medicinal applications, this compound may also find use in other areas of chemistry and materials science. For instance, its rigid bicyclic core could be exploited in the design of molecular machines or supramolecular assemblies, where precise control over molecular shape and conformation is crucial.

The ongoing research into the properties and applications of 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid highlights its significance in both fundamental and applied aspects of chemistry. As new synthetic methods are developed and more biological data become available, it is likely that this compound will continue to attract interest from researchers across various disciplines.

In conclusion, 3-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2580206-75-1) represents a valuable addition to the toolkit of organic chemists and medicinal chemists alike. Its unique structural features and potential biological activities make it a promising candidate for further exploration in both academic research and industrial applications.